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Compound of Interest

Compound Name:
(S)-N-Boc-2-

hydroxymethylmorpholine

Cat. No.: B156450 Get Quote

Technical Guide: Physical Properties of (S)-N-
Boc-2-hydroxymethylmorpholine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of (S)-N-Boc-2-
hydroxymethylmorpholine, a valuable building block in medicinal and organic chemistry. The

information presented herein is intended to support researchers and professionals in drug

development and related scientific fields.

Core Physical Properties
(S)-N-Boc-2-hydroxymethylmorpholine is typically a white crystalline powder at room

temperature.[1] The primary physical constants, its melting and boiling points, are critical

parameters for its handling, purification, and application in various chemical syntheses.

Data Presentation
The quantitative physical properties of (S)-N-Boc-2-hydroxymethylmorpholine are

summarized in the table below for easy reference and comparison.
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Physical Property Value Units

Melting Point 60 - 62 °C

Boiling Point 321 °C

Density 1.118 g/cm³

Flash Point 148 °C

Molecular Weight 217.26 g/mol

Experimental Protocols
While specific experimental documentation for the determination of the physical properties of

(S)-N-Boc-2-hydroxymethylmorpholine is not publicly detailed, the following are generalized,

standard laboratory protocols for measuring melting and boiling points of solid organic

compounds.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The capillary

method is a common and reliable technique for this measurement.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry (S)-N-Boc-2-hydroxymethylmorpholine is

finely ground into a powder using a mortar and pestle.
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Capillary Loading: The open end of a capillary tube is tapped into the powdered sample until

a small amount of the compound is packed into the closed end, typically to a height of 2-3

mm.

Measurement: The loaded capillary tube is placed in the heating block of the melting point

apparatus next to a calibrated thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first droplet of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample has completely

liquefied is recorded as the end of the melting range. For (S)-N-Boc-2-
hydroxymethylmorpholine, this range is expected to be between 60 °C and 62 °C.[1]

Boiling Point Determination (Distillation Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor. For a non-volatile solid like (S)-N-
Boc-2-hydroxymethylmorpholine, the boiling point is determined under conditions that allow

it to reach a liquid state first.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle

Boiling chips

Procedure:
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Apparatus Setup: A simple distillation apparatus is assembled. The solid (S)-N-Boc-2-
hydroxymethylmorpholine is placed in the distillation flask along with a few boiling chips to

ensure smooth boiling.

Heating: The flask is gently heated using a heating mantle.

Temperature Measurement: The thermometer is positioned so that the top of the bulb is level

with the bottom of the side-arm of the distillation flask. This ensures that the thermometer

measures the temperature of the vapor that is distilling.

Observation: As the compound melts and then boils, the vapor will rise and pass into the

condenser. The temperature will stabilize at the boiling point of the substance. The stable

temperature reading during distillation is recorded as the boiling point. For (S)-N-Boc-2-
hydroxymethylmorpholine, this is 321 °C.[1]

Visualizations
To aid in the conceptualization of the experimental workflow for characterizing a novel or

synthesized compound, the following diagram illustrates a generalized logical progression.
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Generalized Workflow for Chemical Compound Characterization
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Caption: A logical workflow for the synthesis and characterization of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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